(2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18F2N4O2/c1-11-20-14(10-15(21-11)25-2)22-6-8-23(9-7-22)17(24)16-12(18)4-3-5-13(16)19/h3-5,10H,6-9H2,1-2H3
• InChI Key: FRQRJDBRLGHKPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H18F2N4O2
• Molecular Weight: 348.35 g/mol

Description

(2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C17H18F2N4O2 and its molecular weight is 348.354. The purity is usually 95%.
BenchChem offers high-quality (2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Mallesha and Mohana (2014) involved synthesizing a series of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, closely related to the compound . These derivatives demonstrated good antimicrobial activity against various pathogenic bacterial and fungal strains, suggesting the potential of similar compounds in antimicrobial research (Mallesha & Mohana, 2014).

Synthesis Processes

• Zheng Rui (2010) conducted research on the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride, a compound closely related to the one . The study detailed the process of synthesis and the characteristics of the intermediates and final compound, indicating methods that could be applicable to the synthesis of (2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone (Zheng Rui, 2010).

Molecular Interaction Studies

• Shim et al. (2002) investigated the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor, using a molecular structure similar to the compound of interest. This research provides insights into the potential interactions of similar compounds with biological receptors (Shim et al., 2002).

Anticancer and Antituberculosis Studies

• A study by Mallikarjuna et al. (2014) on [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivates revealed significant anticancer and antituberculosis activity. This research suggests the potential of structurally similar compounds like (2,6-Difluorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone in similar medical applications (Mallikarjuna et al., 2014).

Thermal and Structural Studies

• Karthik et al. (2021) performed thermal, optical, etching, structural studies, and theoretical calculations on [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, a compound structurally related to the one . This research could offer valuable information on the physical properties and stability of similar compounds (Karthik et al., 2021).